Cas no 30742-88-2 (10,13-Dihydroxyoctadecanoic acid)

• Product Name: 10,13-Dihydroxyoctadecanoic acid
• CAS No: 30742-88-2
• MF: C₁₈H₃₆O₄
• MW: 316.476046562195
• CID: 2821393
• PubChem ID: 57471641
• Update Time: 2025-04-21

10,13-Dihydroxyoctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 10,13-DIHYDROXYOCTADECANOIC ACID
• 10,13-OH 18:0
• CHEBI:195339
• 10,13-Dihydroxystearic acid
• 10,13-DHSA
• 10,13-Dihydroxyoctadecansaure
• 30742-88-2
• SCHEMBL17133174
• DTXSID50726809
• 10,13-Dihydroxyoctadecanoic acid

• Inchi： 1S/C18H36O4/c1-2-3-8-11-16(19)14-15-17(20)12-9-6-4-5-7-10-13-18(21)22/h16-17,19-20H,2-15H2,1H3,(H,21,22)
• InChI Key： NMQSHRONGDFSQZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC(=O)O)CCC(CCCCC)O

Computed Properties

• Exact Mass: 316.26135963Da
• Monoisotopic Mass: 316.26135963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.8Ų